Cas no 79942-31-7 (Heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-37,38,39,40,41,42-hexol,5,11,17,23,29,35-hexamethyl-)

• Product Name: Heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-37,38,39,40,41,42-hexol,5,11,17,23,29,35-hexamethyl-
• CAS No: 79942-31-7
• MF: C₄₈H₄₈O₆
• MW: 720.891134262085
• CID: 548039
• PubChem ID: 2762424
• Update Time: 2025-04-19

Heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-37,38,39,40,41,42-hexol,5,11,17,23,29,35-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• Heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-37,38,39,40,41,42-hexol,5,11,17,23,29,35-hexamethyl-
• Heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31
• p-Methylcalix[6]arene
• p-methylcalix<6>arene
• DTXSID30376200
• 5,11,17,23,29,35-hexamethylheptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(36),3,5,7(42),9,11,13(41),15,17,19(40),21(39),22,24,27(38),28,30,33(37),34-octadecaene-37,38,39,40,41,42-hexol
• 79942-31-7
• FT-0701368

• Inchi： 1S/C48H48O6/c1-25-7-31-19-33-9-26(2)11-35(44(33)50)21-37-13-28(4)15-39(46(37)52)23-41-17-30(6)18-42(48(41)54)24-40-16-29(5)14-38(47(40)53)22-36-12-27(3)10-34(45(36)51)20-32(8-25)43(31)49/h7-18,49-54H,19-24H2,1-6H3
• InChI Key： DHZRPIBBMLXGQX-UHFFFAOYSA-N
• SMILES： OC1=C2C=C(C)C=C1CC1C=C(C)C=C(C=1O)CC1C=C(C)C=C(C=1O)CC1C=C(C)C=C(C=1O)CC1C=C(C)C=C(C=1O)CC1C=C(C)C=C(C=1O)C2

Computed Properties

• Exact Mass: 720.34500
• Monoisotopic Mass: 720.34508925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 54
• Rotatable Bond Count: 0
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.38000
• LogP: 9.62880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids